6-Methyl-3-(2H-1,2,3-triazol-2-yl)picolinonitrile

• Molecular Formula: C9H7N5
• Molecular Weight: 185.19 g/mol
• IUPAC Name: 6-methyl-3-(triazol-2-yl)pyridine-2-carbonitrile
• InChI: InChI=1S/C9H7N5/c1-7-2-3-9(8(6-10)13-7)14-11-4-5-12-14/h2-5H,1H3
• InChI Key: BOVNDHYHNFCLBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)N2N=CC=N2)C#N

Description

6-Methyl-3-(2H-1,2,3-triazol-2-yl)picolinonitrile is a useful research compound. Its molecular formula is C9H7N5 and its molecular weight is 185.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3-bromo-5-methylpicolinonitrile (2.2 g, 11 mmol) in DMF (28 mL) was added K2CO3 (1.7 g, 12 mmol) and 2H-1,2,3-triazole (650 μL, 11 mmol). The mixture was heated to 100° C. for 36 h, cooled to rt and extracted with EtOAc. The combined organics were dried (Na2SO4) and concentrated. Purification via silica gel chromatography (10-100% EtOAc in hexanes) gave the title compound (1 g, 48%).